Cas no 2418722-24-2 (2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride)

• Product Name: 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
• CAS No: 2418722-24-2
• MF: C₆H₆ClN₅
• MW: 183.598338603973
• MDL: MFCD32679129
• CID: 5668265
• PubChem ID: 126722681
• Update Time: 2025-06-13

2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride
• SCHEMBL18670804
• 2418722-24-2
• 2-(2H-Triazol-4-yl)pyrimidine;hydrochloride
• EN300-26861216

• MDL： MFCD32679129
• Inchi： 1S/C6H5N5.ClH/c1-2-7-6(8-3-1)5-4-9-11-10-5;/h1-4H,(H,9,10,11);1H
• InChI Key： XHQFJYSLNDSHLC-UHFFFAOYSA-N
• SMILES： Cl.N1=C(C=NN1)C1N=CC=CN=1

Computed Properties

• Exact Mass: 183.0311729g/mol
• Monoisotopic Mass: 183.0311729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride

Recent Advances in the Study of 2-(1H-1,2,3-triazol-4-yl)pyrimidine Hydrochloride (CAS: 2418722-24-2)

In recent years, the compound 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride (CAS: 2418722-24-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazole and pyrimidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound enable it to interact with a wide range of biological targets, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride derivatives. The research team employed a click chemistry approach to synthesize a series of analogs, which were subsequently screened for their inhibitory activity against a panel of kinases. The results demonstrated that several derivatives exhibited potent and selective inhibition of specific kinases, suggesting their potential as lead compounds for the treatment of cancer and inflammatory diseases.

Another significant development involves the application of 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride in antimicrobial research. A study conducted by researchers at a leading pharmaceutical institute revealed that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Mechanistic studies indicated that the compound disrupts bacterial cell wall synthesis, a finding that could pave the way for the development of novel antibiotics to combat drug-resistant pathogens.

In addition to its therapeutic potential, 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride has also been investigated for its role in chemical biology. A recent report highlighted its use as a versatile building block for the construction of complex molecular architectures. The compound's ability to participate in various chemical reactions, including cycloadditions and nucleophilic substitutions, makes it an attractive tool for the synthesis of diverse bioactive molecules.

Despite these promising findings, challenges remain in the optimization of 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the growing body of research underscores the compound's potential as a key player in the future of drug discovery and chemical biology.

In conclusion, 2-(1H-1,2,3-triazol-4-yl)pyrimidine hydrochloride (CAS: 2418722-24-2) represents a versatile and promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are expected to yield further insights into its biological activities and applications, solidifying its position as a valuable tool in the arsenal of modern medicinal chemistry.